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Compound of Interest

Compound Name: Matadine

Cat. No.: B1219934 Get Quote

Disclaimer: The information available in the public domain regarding "Matadine" (IUPAC name:

2-[(2S)-1,2,3,4-tetrahydroindolo[2,3-a]quinolizin-2-yl]but-3-en-1-ol; synonym: NSC-645237) is

extremely limited. This guide compiles the available chemical data and provides general safety

and handling protocols for research chemicals with unknown hazardous profiles. These

guidelines are not specific to Matadine and should be supplemented by a thorough risk

assessment by qualified personnel before any handling.

Chemical and Physical Properties
The following data for Matadine is derived from computed properties available in the PubChem

database.[1] No experimental data on its toxicological or safety profile has been found.
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Property Value Source

Molecular Formula C19H20N2O PubChem

Molecular Weight 292.4 g/mol PubChem

IUPAC Name

2-[(2S)-1,2,3,4-

tetrahydroindolo[2,3-

a]quinolizin-2-yl]but-3-en-1-ol

PubChem

Synonyms NSC-645237 PubChem

XLogP3 2.8 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 3 PubChem

Safety and Handling Guidelines
Due to the absence of specific safety data for Matadine, it must be handled as a potentially

hazardous substance. The following are general guidelines for handling research chemicals

with unknown toxicity, based on established laboratory safety protocols.

Personal Protective Equipment (PPE)
A comprehensive assessment of potential exposure routes should be conducted to determine

the appropriate PPE.
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PPE Category Recommended Equipment
Specifications and Usage
Notes

Eye and Face Protection
Safety glasses with side

shields or goggles.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166. Should be

worn at all times in the

laboratory.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected prior

to use. Remove and replace

gloves immediately if they

become contaminated or

damaged. Wash hands

thoroughly after removing

gloves.

Body Protection
Laboratory coat or a

disposable gown.

A lab coat should be worn over

personal clothing. For handling

potentially highly hazardous

compounds, a disposable

gown resistant to chemical

permeability is recommended.

Respiratory Protection

Use in a certified chemical

fume hood. If not possible, a

NIOSH-approved respirator

may be required based on a

risk assessment.

A risk assessment should be

performed to determine the

appropriate respirator type.

Engineering Controls
Ventilation: All work with Matadine, especially handling of powders or solutions, should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Designated Area: A specific area of the laboratory should be designated for the handling of

Matadine. This area should be clearly marked.
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Handling Procedures
Receiving: Upon receipt, visually inspect the container for any damage or leaks. Wear

appropriate PPE when unpacking.

Storage: Store in a well-ventilated, cool, and dry place, away from incompatible materials.

The container should be tightly sealed and clearly labeled.

Dispensing: When weighing or transferring the substance, use techniques that minimize dust

generation.

Spill Management: In case of a spill, evacuate the area and prevent others from entering.

Wear appropriate PPE, including respiratory protection, to clean the spill. Absorb liquids with

an inert material and collect all contaminated materials in a sealed container for proper

disposal.

Waste Disposal: All waste containing Matadine must be treated as hazardous chemical

waste. Dispose of waste in accordance with all applicable federal, state, and local

environmental regulations.

Experimental Protocols and Biological Activity
There is no publicly available information regarding experimental protocols, biological activity,

or the mechanism of action for Matadine. Searches for its chemical name and synonyms did

not yield any studies detailing its use in biological or chemical research.

Signaling Pathways
No information on any signaling pathways associated with Matadine has been found in the

public domain.

Logical Workflow for Handling Research Chemicals
of Unknown Toxicity
The following diagram illustrates a general workflow for the safe handling of a research

chemical with an unknown hazard profile, such as Matadine.
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General workflow for handling research chemicals with unknown toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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